Cas no 2035004-45-4 ((2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide
• CAS No: 2035004-45-4
• MF: C₁₆H₁₆ClNO₂S
• MW: 321.8217420578
• CID: 5379672
• Update Time: 2025-05-23

(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)-N-[3-hydroxy-3-(3-thienyl)propyl]-2-propenamide
• (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide

• Inchi： 1S/C16H16ClNO2S/c17-14-4-2-1-3-12(14)5-6-16(20)18-9-7-15(19)13-8-10-21-11-13/h1-6,8,10-11,15,19H,7,9H2,(H,18,20)
• InChI Key： JVMFRGJXIABIOB-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1C=CSC=1)(=O)C=CC1=CC=CC=C1Cl

Experimental Properties

• Density: 1.306±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.4±50.0 °C(Predicted)
• pka: 14.22±0.20(Predicted)

Additional information on (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide

Compound Introduction: (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide and CAS No. 2035004-45-4

The compound with the CAS number 2035004-45-4 and the systematic name (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in pharmaceutical development and therapeutic interventions.

The molecular framework of this compound is notable for its combination of a phenyl ring substituted with a chlorine atom, a prop-2-enamide moiety, and a thiophene ring linked to a hydroxylated propyl chain. This unique arrangement suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide aligns well with this trend, as it incorporates elements known to interact with enzymes and receptors involved in critical metabolic and signaling processes.

One of the most compelling aspects of this compound is its potential to interact with targets involved in inflammation and oxidative stress. These processes are implicated in numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. The presence of both hydroxyl and thiophene groups in its structure suggests that it may exhibit properties that can modulate these pathways.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery. Thiophenes are known for their ability to cross the blood-brain barrier and interact with central nervous system receptors. The incorporation of a thiophene ring into the molecular structure of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide could enhance its bioavailability and target specificity.

The hydroxylated propyl chain adds another layer of complexity to this compound's potential biological activity. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the compound's binding affinity to biological targets. This feature may be particularly useful in designing molecules that require precise interactions with specific enzymes or receptors.

In the context of current research, there is increasing evidence that supports the use of multifunctional compounds in therapeutic applications. These compounds often exhibit multiple mechanisms of action, which can lead to synergistic effects and improved treatment outcomes. The structural features of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide suggest that it may fit into this category.

The chlorine substituent on the phenyl ring is another important feature that could contribute to the compound's biological activity. Chlorine atoms are known to enhance lipophilicity, which can improve membrane permeability and target interaction. This property may be particularly relevant for compounds designed to interact with membrane-bound receptors or enzymes.

Ongoing research in synthetic chemistry has led to the development of novel methods for constructing complex molecular structures. These advancements have enabled the creation of molecules with tailored properties, including improved solubility, stability, and bioavailability. The synthesis of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide exemplifies these capabilities and highlights the potential for future discoveries.

The pharmacokinetic properties of this compound are also an area of interest. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary studies suggest that the structural features of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]prop-2-enamide may contribute to favorable pharmacokinetic profiles.

In conclusion, the compound identified by CAS number 2035004-45-4 represents a significant advancement in chemical and biomedical research. Its unique structure and multifaceted interactions with biological targets make it a promising candidate for further investigation. As research continues to uncover new applications for this molecule, it holds great potential for contributing to advancements in pharmaceutical development and therapeutic interventions.